molecular formula C15H21FN4O2 B8694381 1-(p-Fluorophenyl)-4-(2,4,4-trimethylallophanoyl)piperazine CAS No. 80712-25-0

1-(p-Fluorophenyl)-4-(2,4,4-trimethylallophanoyl)piperazine

Cat. No.: B8694381
CAS No.: 80712-25-0
M. Wt: 308.35 g/mol
InChI Key: CRZTWJRFWHQSIQ-UHFFFAOYSA-N
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Description

1-(p-Fluorophenyl)-4-(2,4,4-trimethylallophanoyl)piperazine is a useful research compound. Its molecular formula is C15H21FN4O2 and its molecular weight is 308.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

80712-25-0

Molecular Formula

C15H21FN4O2

Molecular Weight

308.35 g/mol

IUPAC Name

N-(dimethylcarbamoyl)-4-(4-fluorophenyl)-N-methylpiperazine-1-carboxamide

InChI

InChI=1S/C15H21FN4O2/c1-17(2)14(21)18(3)15(22)20-10-8-19(9-11-20)13-6-4-12(16)5-7-13/h4-7H,8-11H2,1-3H3

InChI Key

CRZTWJRFWHQSIQ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)N(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into 80 ml of dichloromethane, were dissolved 10.8 g of 1-(p-fluorophenyl)piperazine and 6.1 g of triethylamine. To the solution, while being stirred and cooled in ice, was added dropwise 10.0 g of 2,4,4-trimethylallophanoyl chloride. After one hour of reaction at room temperature, the reaction mixture was washed with water and dried over anhydrous sodium sulfate. The solvent was removed by distillation and the residue was recrystallized from a mixture of ethanol and ether to obtain 13.7 g (74% yield) of 1-(p-fluorophenyl)-4-(2,4,4-trimethylallophanoyl)piperazine having a melting point of 83°-84° C.
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
10.8 g
Type
reactant
Reaction Step One
Quantity
6.1 g
Type
solvent
Reaction Step One

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